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Compound of Interest

Compound Name: (S)-morpholine-3-carboxylic acid
CAS No.: 106825-79-0
Cat. No.: B024963
Get Quote
. J

Executive Summary

(S)-Morpholine-3-carboxylic acid is a non-aromatic heterocycle used to introduce solubility
and conformational constraint into peptide mimetics. Unlike proline, the morpholine ring
introduces an oxygen atom that alters pKa and lipophilicity.

Critical Analytical Challenge: The NMR spectrum of the free acid is highly pH-dependent due to
the equilibrium between the cationic (acidic pH), zwitterionic (neutral pH), and anionic (basic
pH) forms. For robust quality control, it is recommended to characterize the N-Boc derivative in
DMSO-d6 or CDCI3, where conformational locking provides sharper, more distinct signals.

Structural Analysis & Solvation

The morpholine ring exists in a chair conformation. The NMR signals are split into complex
multiplets due to geminal coupling (non-equivalent protons on the same carbon) and vicinal
coupling (adjacent protons).

Figure 1: Analytical Workflow
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Standardized protocol for verifying identity and enantiopurity.
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Caption: Workflow prioritizing N-Boc characterization to avoid zwitterionic broadening common
in the free acid.

Comparative NMR Data
A. Primary Standard: (S)-4-(tert-
butoxycarbonyl)morpholine-3-carboxylic acid

This is the "Control" state. The Boc group eliminates the zwitterionic exchange, resulting in
sharp, reproducible peaks.

e Solvent: DMSO-d6 (Recommended) or CDCI3

e Internal Standard: TMS (0.00 ppm)
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Position

Proton (1H) &
(ppm)

Multiplicity

Carbon (13C) 6
(ppm)

Assignment
Notes

N-Boc

1.39-1.45

Singlet (9H)

28.1

Characteristic

strong singlet.

C-3 (a-CH)

4.25-4.40

Multiplet (1H)

53.0 - 55.0

Deshielded by
COOH and N-

Boc.

C-2 (O-CH2)

3.75-3.90

Multiplet (2H)

66.0 - 68.0

Diastereotopic
protons

(axial/lequatorial).

C-6 (O-CH2)

3.50 - 3.65

Multiplet (2H)

65.5 - 66.5

Overlaps often

occur with C-2.

C-5 (N-CH2)

3.00 - 3.40

Multiplet (2H)

40.0-44.0

Broadened due
to rotamers of

Boc group.

COOH

12.5-13.0

Broad Singlet

172.0-174.0

Carbonyl carbon;
proton often
invisible in wet
DMSO.

C=0 (Boc)

154.0 - 155.0

Carbamate

carbonyl.

Technical Note: In CDCI3, rotamers (cis/trans isomers around the carbamate bond) often cause

peak doubling or significant broadening of the H-3 and H-5 signals. DMSO-d6 at elevated

temperature (353 K) can coalesce these peaks for clearer integration.

B. Deprotected Target: (S)-Morpholine-3-carboxylic acid

(HCI Salt)

Data represents the hydrochloride salt form, which is the stable solid form.

e Solvent: D20 (Deuterium Oxide)
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o Reference: HDO peak set to 4.79 ppm

. Proton (1H) o o Carbon (13C) 8 Assignment
Position Multiplicity
(ppm) (ppm) Notes
Shifted upfield
C-3 (a-CH) 4.05-4.15 dd or m (1H) 56.0 - 58.0
vs. Boc form.
Forms complex
C-2 (O-CH2) 3.95-4.05 Multiplet (2H) 64.0 - 65.0 ABX system with
H-3.
Distinct from C-2
C-6 (O-CH2) 3.70-3.85 Multiplet (2H) 63.5 - 64.5 due to

asymmetry.

Deshielded due
C-5 (N-CH2) 3.15-3.45 Multiplet (2H) 43.0-45.0 to protonated
amine (NH2+).

COOH — Exchanged 170.0-172.0 Carboxyl carbon.

Experimental Protocols
Protocol 1: Sample Preparation for N-Boc Derivative
(Recommended)

Use this protocol to verify enantiomeric purity and structure before deprotection.

Mass: Weigh 10-15 mg of the N-Boc-(S)-morpholine-3-carboxylic acid.

Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

o Why DMSO? It minimizes aggregation and provides better solubility than CDCI3 for
carboxylic acids.

Vessel: Transfer to a clean, dry 5mm NMR tube.

Acquisition:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b024963/docs?utm_src=pdf-body#s-morpholine-3-carboxylic-acid-nmr-characterization-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Run 1H NMR (minimum 16 scans).

o Key Check: Verify the integration ratio of the Boc singlet (9H) to the alpha-proton (1H). A
ratio < 9:1 suggests loss of the protecting group.

Protocol 2: Analysis of the Free Acid (Zwitterion Effect)

Use this protocol if analyzing the final deprotected product.

¢ Mass: Weigh 20 mg of the hydrochloride salt.

e Solvent: Add 0.6 mL of D20.

e pH Adjustment (Critical):
o The chemical shifts of H-3 and H-5 will drift significantly if the pH is not controlled.
o Acidic Shift: At pH < 2 (HCl salt), H-3 is ~4.1 ppm.

o Basic Shift: At pH > 10 (Na salt), H-3 shifts upfield to ~3.4 ppm due to amine
deprotonation.

 Internal Standard: Use TSP (trimethylsilylpropanoic acid) rather than TMS, as TMS is
insoluble in D20.

Figure 2: pH-Dependent Structural Equilibrium

Understanding how pH impacts the NMR spectrum.
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Caption: The protonation state of the amine nitrogen heavily influences the chemical shift of
adjacent protons (H-3, H-5).

Chiral Purity Assessment
To distinguish the (S)-enantiomer from the (R)-enantiomer or racemate:
o Optical Rotation: The (S)-enantiomer (HCI salt) typically exhibits a rotation of
fo
(c=1, H20).
o Chiral Solvating Agent (CSA):
o Add (R)-(+)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate to the N-Boc derivative in CDCI3.

o Observation: The N-Boc singlet (1.4 ppm) or the H-3 multiplet will split into two distinct
sets of signals if the sample is racemic. The (S)-enantiomer should show a single set of
peaks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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